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Compound of Interest

Compound Name: 5'-Ethynyl-2'-deoxycytidine

Cat. No.: B10775058

An in-depth exploration of the synthesis, mechanism, applications, and experimental protocols
of 5'-Ethynyl-2'-deoxycytidine (EdC), a key tool in molecular biology for monitoring DNA
synthesis and cell proliferation.

Abstract

5'-Ethynyl-2'-deoxycytidine (EdC) is a nucleoside analog of deoxycytidine that has emerged
as a valuable tool for labeling newly synthesized DNA in living cells and organisms.[1][2] Its
primary application lies in the detection of cellular proliferation, offering a less toxic alternative
to other thymidine analogs like 5-ethynyl-2'-deoxyuridine (EdU) and 5-bromo-2'-deoxyuridine
(BrdU).[2] This technical guide provides a comprehensive overview of EAC, including its
chemical properties, mechanism of action, and detailed experimental protocols for its use in
research. The information is tailored for researchers, scientists, and professionals in the field of
drug development.

Introduction

The study of DNA replication is fundamental to understanding cell cycle progression, tissue
homeostasis, and the pathogenesis of diseases such as cancer. For decades, researchers
have relied on nucleoside analogs that can be incorporated into newly synthesized DNA to
identify proliferating cells.[2] While BrdU has been a longstanding tool, its detection requires
harsh DNA denaturation steps. The advent of "click chemistry" has revolutionized this field,
enabling the use of alkyne-modified nucleosides like EJU and EdC.[3][4] These analogs are
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incorporated into DNA and can be subsequently detected with high specificity and sensitivity
using a copper(l)-catalyzed cycloaddition reaction with a fluorescently labeled azide.[4]

Initially investigated for its antiviral properties, EJC is now predominantly used as a marker for
cellular replication.[3][5] A key characteristic of EAC is its significantly lower cytotoxicity
compared to EAU, making it particularly suitable for long-term cell tracking studies.[2] This
guide will delve into the technical details of EAC, providing researchers with the necessary
information to effectively utilize this powerful molecule in their experiments.

Physicochemical Properties

A clear understanding of the physical and chemical characteristics of EAC is crucial for its
proper handling, storage, and application in experimental settings.

Property Value Reference
Molecular Formula C11H13N304 [6]
Molecular Weight 251.24 g/mol [6]
Exact Mass 251.09 g/mol [6]
CAS Number 69075-47-4 [6]
Appearance Off-white solid [6]
Purity > 99% (HPLC) [6]
Solubility DMSO [6]

) ) Amax 291 nm, € 8.5 L mmol—?
Spectroscopic Properties ] [61[7]
cm~1 (Tris-HCI pH 7.5)

Storage Conditions -20 °C, dry and under inert gas  [6]

Mechanism of Action and Metabolism

The utility of EdC as a marker for DNA synthesis is predicated on its metabolic conversion and
subsequent incorporation into replicating DNA.
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Cellular Uptake and Conversion to EdU

Upon entering the cell, EAC is not directly incorporated into DNA. Instead, it undergoes
enzymatic deamination by cytidine deaminase (CDD) to form 5-ethynyl-2'-deoxyuridine (EdU).
[3][8] This conversion is a critical step, as it is the resulting EdU that is phosphorylated and
ultimately incorporated into the DNA strand.[3][9] The lower cytotoxicity of EAC compared to
EdU is attributed to the fact that only a fraction of the administered EdC is converted to the
more toxic EdU.[9]

Phosphorylation and DNA Incorporation

Following its conversion to EdU, the molecule is successively phosphorylated by cellular
kinases to its triphosphate form, EQUTP. DNA polymerases then recognize EAUTP as an
analog of thymidine triphosphate and incorporate it into newly synthesized DNA during the S-
phase of the cell cycle.[3][10] The presence of the ethynyl group on the pyrimidine ring allows
for the subsequent detection via click chemistry.[4]
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5'-Ethynyl-2'-deoxycytidine (EdC)
(Extracellular)

(Intracellular)

Cytidine Deaminase (CDD)

5-Ethynyl-2'-deoxyuridine (EdU)

Thymidine Kinase
Thymidylate Kinase
Nucleoside Diphosphate Kinase

DNA Polymerase
(S-Phase)

Nuclear DNA

Cell Culture and Labeling

(Seed cells in culture plates)
Add EdC to the culture medium
(typically 10-50 uM)

Incubate for a desired period
(e.g., 2-24 hours)

Cell Fixation and| Permeabilization

Wash cells with PBS

Gix cells with 4% paraformaldehyde)

Germeabilize cells with 0.5% Triton ><-1oo)

Click Chemistry Reaction

Prepare click reaction cocktail:
- Fluorescent azide
- Copper(ll) sulfate
- Ascorbate

[Add cocktail to cells and incubate)
(Wash cells to remove excess reagents)

Ana vys.is.
(Counterstain nuclei (e.g., with DAPI))

Emage cells using fluorescence microscopa
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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